Cas no 1806964-94-2 (6-Amino-3-bromomethyl-2-phenylpyridine)

• Product Name: 6-Amino-3-bromomethyl-2-phenylpyridine
• CAS No: 1806964-94-2
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• CID: 4899323
• Update Time: 2025-06-08

6-Amino-3-bromomethyl-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-bromomethyl-2-phenylpyridine

• Inchi： 1S/C12H11BrN2/c13-8-10-6-7-11(14)15-12(10)9-4-2-1-3-5-9/h1-7H,8H2,(H2,14,15)
• InChI Key： YRRQWFZSZWQQTN-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(N)N=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-3-bromomethyl-2-phenylpyridine

Introduction to 6-Amino-3-bromomethyl-2-phenylpyridine (CAS No. 1806964-94-2)

6-Amino-3-bromomethyl-2-phenylpyridine (CAS No. 1806964-94-2) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of pyridines, which are nitrogen-containing heterocyclic aromatic compounds with a wide range of biological activities and synthetic applications.

The structure of 6-Amino-3-bromomethyl-2-phenylpyridine is characterized by a pyridine ring substituted with an amino group at the 6-position, a bromomethyl group at the 3-position, and a phenyl group at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

In the realm of pharmaceutical research, 6-Amino-3-bromomethyl-2-phenylpyridine has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 6-Amino-3-bromomethyl-2-phenylpyridine exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation.

The bromomethyl group in 6-Amino-3-bromomethyl-2-phenylpyridine is particularly noteworthy due to its reactivity. This functional group can undergo various chemical transformations, such as nucleophilic substitution reactions, which are crucial for the synthesis of more complex molecules. The versatility of this group has led to its use in the development of novel drug candidates and probes for biological studies.

The amino group at the 6-position also plays a significant role in the biological activity of 6-Amino-3-bromomethyl-2-phenylpyridine. Amino groups are known to participate in hydrogen bonding and other non-covalent interactions, which can influence the binding affinity and selectivity of molecules towards their target proteins. This property makes 6-Amino-3-bromomethyl-2-phenylpyridine an attractive scaffold for optimizing drug candidates with improved pharmacological profiles.

In addition to its pharmaceutical applications, 6-Amino-3-bromomethyl-2-phenylpyridine has found utility in materials science and chemical synthesis. The compound can serve as a building block for the preparation of functional materials with tailored properties, such as polymers and coordination complexes. Its ability to form stable complexes with metal ions has been exploited in the development of luminescent materials and catalysts.

The synthesis of 6-Amino-3-bromomethyl-2-phenylpyridine typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For example, a green chemistry approach using palladium-catalyzed cross-coupling reactions has been reported to yield high-purity 6-Amino-3-bromomethyl-2-phenylpyridine with minimal by-products.

In conclusion, 6-Amino-3-bromomethyl-2-phenylpyridine (CAS No. 1806964-94-2) is a multifaceted compound with significant potential in pharmaceutical research, chemical synthesis, and materials science. Its unique structural features and reactivity make it an invaluable tool for scientists working on the development of new drugs, functional materials, and advanced chemical processes. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in various scientific disciplines.